beta-Alanine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-(3-ethoxy-3-oxopropyl)-, ethyl ester

• CAS RN: 82560-28-9
• Molecular Formula: C22H32N2O7S
• Molecular Weight: 468.6 g/mol
• IUPAC Name: ethyl 3-[[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxycarbonyl-methylamino]sulfanyl-(3-ethoxy-3-oxopropyl)amino]propanoate
• InChI: InChI=1S/C22H32N2O7S/c1-6-28-18(25)11-13-24(14-12-19(26)29-7-2)32-23(5)21(27)30-17-10-8-9-16-15-22(3,4)31-20(16)17/h8-10H,6-7,11-15H2,1-5H3
• InChI Key: AMOPIHNCMFLXNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN(CCC(=O)OCC)SN(C)C(=O)OC1=CC=CC2=C1OC(C2)(C)C

Description

Beta-Alanine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-(3-ethoxy-3-oxopropyl)-, ethyl ester is a useful research compound. Its molecular formula is C22H32N2O7S and its molecular weight is 468.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality beta-Alanine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-(3-ethoxy-3-oxopropyl)-, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about beta-Alanine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-(3-ethoxy-3-oxopropyl)-, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 11 g quantity (0.05 mole) of 2,3-dihydro-2,2-dimethylbenzofuran-7-yl N-methyl-carbamate was dissolved in 70 ml of methylene chloride, 5.2 g (0.05 mole) of sulfur dichloride was added to the solution with cooling, and 5 g (0.05 mole) of triethylamine was further added dropwise to the solution at -10° to -5° C. The mixture was stirred at 0° C. for one hour and further at room temperature for 2 hours. After cooling to -10° to -5° C., 10.9 g (0.05 mole) of diethyl iminodipropionate was added dropwise to the mixture, and 5 g (0.05 mole) of triethylamine was further added dropwise to the mixture. The resulting mixture was stirred at 0° C. for 2 hours and thereafter allowed to stand overnight at room temperature. With addition of 100 ml of methylene chloride, the reaction mixture was washed with 100 ml of water three times. The methylene chloride layer was dried and then concentrated in a vacuum to give an oily product, which was almost entirely composed of the desired product although containing small amounts of impurities. Yield: 16.9 g (72.2%).